Bis(2,2,6,6-tetramethyl-4-piperidyl) succinate

• CAS RN: 62782-03-0
• Molecular Formula: C22H40N2O4
• Molecular Weight: 396.6 g/mol
• IUPAC Name: bis(2,2,6,6-tetramethylpiperidin-4-yl) butanedioate
• InChI: InChI=1S/C22H40N2O4/c1-19(2)11-15(12-20(3,4)23-19)27-17(25)9-10-18(26)28-16-13-21(5,6)24-22(7,8)14-16/h15-16,23-24H,9-14H2,1-8H3
• InChI Key: GOJOVSYIGHASEI-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC(CC(N1)(C)C)OC(=O)CCC(=O)OC2CC(NC(C2)(C)C)(C)C)C

Description

Bis(2,2,6,6-tetramethyl-4-piperidyl) succinate is a useful research compound. Its molecular formula is C22H40N2O4 and its molecular weight is 396.6 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

bis(2,2,6,6-tetramethylpiperid-4-yl) sebacate; bis(1,2,2,6,6-pentamethylpiperid-4-yl) sebacate; bis(1-octyloxy-2,2,6,6-tetramethylpiperid-4-yl) sebacate; di(1,2,2,6,6-pentamethylpiperid-4-yl) 2-n-butyl-2-(3,5-di-tert-butyl-4-hydroxybenzyl)malonate; 1-octyloxy-2,2,6,6-tetramethylpiperidin-4-yl methacrylate; 2-(2-hydroxyethylamino)-4,6-bis(4-n-butylamino-1,2,2,6,6-pentamethylpiperidyl)-1,3,5-triazine; tetra(2,2,6,6-tetramethylpiperid-4-yl) butane-1,2,3,4-tetracarboxylate; tetra(1,2,2,6,6-pentamethylpiperid-4-yl) butane-1,2,3,4-tetracarboxylate; 2,2,4,4-tetramethyl-7-oxa-3,20-diaza-21-oxo-dispiro[5.1.11.2]heneicosane; 3-dodecyl-1-(2,2,6,6-tetramethylpiperidin-4-yl)pyrrolidin-2,5-dione; 3-dodecyl-1-(1-acetyl-2,2,6,6-tetramethylpiperidin-4-yl)pyrrolidin-2,5-dione, propanedioic acid, [(4-methoxyphenyl)methylene]-, bis(1,2,2,6,6-pentamethyl-4-piperidinyl) ester; propanedioic acid, [(4-methoxyphenyl)methylene]-, bis(1-acetyl-2,2,6,6-pentamethyl-4-piperidinyl) ester.

Synthesis routes and methods II

Procedure details

322.3 g (2.05 mol) of 4-hydroxy-2,2,6,6-tetramethylpiperidine and 146.1 g (1 mol) of dimethyl succinate in 300 ml of xylene are heated to 80° C. 1.2 g of lithium amide are added to the reaction mixture at this temperature, and the temperature is raised to 120°-125° C. A mixture of methanol and xylene is then distilled off slowly under a slow stream of nitrogen. After approx. 10 hours virtually no more methanol distills off, which indicates the end of the transesterification. The contents of the flask are diluted with 500 ml of petroleum ether (boiling range 110°-140° C.) and are washed in the separating funnel while still warm (60°-70° C.) with three times 100 ml of water. The reaction product crystallizes from the organic phase on cooling as colourless crystals. The di-(2,2,6,6-tetramethyl-4-piperidinyl) succinate obtained melts at 118° C.

Synthesis routes and methods III

Procedure details

The use of di-(2,2,6,6-tetramethyl-4-piperidinyl) succinate as a light stabilizer for synthetic rubber latices containing TiO2 is suggested in Japanese Patent A-84/53545. The compound is mentioned there, but is not described in detail. Both compounds can be prepared process of U.S. application No. 3,840,494 by transesterifying 4-hydroxy-2,2,6,6-tetramethylpiperidine with a dialkyl succinate or glutarate, respectively. The homologous di-(1,2,2,6,6-pentamethyl-4-piperidinyl) succinate is also mentioned in U.S. application No. 3,840,494. Owing to its low melting point, however, this compound is not very suitable for use as a stabilizer for thermoplastic polymers. In contrast, di-(2,2,6,6-tetramethyl-4-piperidinyl) succinate melts at 118° C. and di-(2,2,6,6-tetramethyl-4-piperidinyl) glutarate melts at 83°-84° C., as a result of which dry mixing with the powdered or granulated thermoplastic polymer is possible.